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Compound of Interest

Compound Name: 2-Chloroanthracene-13C6

Cat. No.: B15556652

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroanthracene-¹³C₆, a stable

isotope-labeled compound crucial for quantitative analytical studies. The document details its

chemical and physical properties, provides a representative analytical workflow for its use as

an internal standard, and discusses the toxicological relevance of the unlabeled parent

compound, 2-chloroanthracene, including its metabolic activation and genotoxic potential.

Chemical and Physical Properties
2-Chloroanthracene-¹³C₆ is the ¹³C-labeled version of 2-chloroanthracene. While specific

experimental data for the labeled compound is limited, the physicochemical properties of the

unlabeled analogue provide a reliable reference.
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Property Value

CAS Number 2742214-71-5 (for 2-Chloroanthracene-¹³C₆)

17135-78-3 (for unlabeled 2-Chloroanthracene)

[1][2][3][4]

Molecular Formula C₈¹³C₆H₉Cl

Molecular Weight 218.63 g/mol (for ¹³C₆ labeled)

212.67 g/mol (for unlabeled)[1][2][4]

Appearance White to light yellow powder or crystals

Melting Point 221-223 °C (for unlabeled)[5]

Boiling Point 370.1 °C at 760 mmHg (for unlabeled)

Solubility
Insoluble in water; soluble in hot benzene,

nitrobenzene, and concentrated sulfuric acid.

Mass Spectrometry Data (Unlabeled 2-
Chloroanthracene)
The following table summarizes the major ions observed in the electron ionization mass

spectrum of unlabeled 2-chloroanthracene, as sourced from the NIST Mass Spectrometry Data

Center. This data is essential for developing selected ion monitoring (SIM) or multiple reaction

monitoring (MRM) methods in GC-MS analysis.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment

212 100.0 [M]⁺

214 32.0 [M+2]⁺ (³⁷Cl isotope)

176 25.0 [M-HCl]⁺

177 15.0 [M-Cl]⁺

88 12.0
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Data sourced from the NIST WebBook for Anthracene, 2-chloro-.[1]

Synthesis of 2-Chloroanthracene-¹³C₆
A validated, step-by-step synthesis protocol for 2-Chloroanthracene-¹³C₆ is not readily available

in published literature. However, a plausible synthetic route can be proposed based on

established organic chemistry principles and known syntheses of related compounds, such as

2-chloroanthraquinone[6]. The key would be the introduction of the ¹³C₆-labeled ring at an early

stage.

A potential synthetic pathway could involve the Friedel-Crafts acylation of a ¹³C₆-labeled

benzene with phthalic anhydride to form a labeled benzoylbenzoic acid derivative. Subsequent

cyclization, reduction, and chlorination steps would lead to the desired product.

Experimental Protocols
Quantitative Analysis of Polycyclic Aromatic
Hydrocarbons (PAHs) in Environmental Samples using
2-Chloroanthracene-¹³C₆ as an Internal Standard by GC-
MS
This protocol provides a general framework for the analysis of PAHs in water samples using an

isotope dilution method with 2-Chloroanthracene-¹³C₆ as an internal standard.[7][8][9][10][11]

I. Sample Preparation and Extraction

Sample Collection: Collect water samples in amber glass bottles with Teflon-lined caps.

pH Adjustment: Ensure the sample pH is between 6 and 10. Adjust with a saturated KOH

solution or phosphoric acid if necessary.[10]

Spiking with Internal Standard: Spike a known volume of the water sample (e.g., 1 L) with a

precise amount of 2-Chloroanthracene-¹³C₆ solution in a suitable solvent (e.g., acetone or

methanol).

Liquid-Liquid Extraction:
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Transfer the spiked sample to a separatory funnel.

Add an appropriate volume of dichloromethane (DCM).

Shake vigorously for 1-2 minutes, venting frequently.[10]

Allow the layers to separate and collect the organic (DCM) layer.

Repeat the extraction two more times with fresh DCM.

Combine the organic extracts.

Drying and Concentration:

Dry the combined extract by passing it through a column of anhydrous sodium sulfate.

Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.

II. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Column: A non-polar capillary column suitable for PAH analysis (e.g., a DB-5ms or

equivalent).

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 300°C at a rate of 10°C/minute.

Hold at 300°C for 10 minutes.

Injector: Splitless mode at 280°C.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

Monitor characteristic ions for the target PAHs and the internal standard (m/z 212 and 214

for unlabeled 2-chloroanthracene; for the labeled standard, the corresponding ions would

be shifted by +6 Da).

Quantification: The concentration of each target PAH is determined by comparing its peak

area to the peak area of the 2-Chloroanthracene-¹³C₆ internal standard, using a calibration

curve prepared with known concentrations of the target PAHs and the internal standard.

Mandatory Visualizations
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Caption: Experimental workflow for PAH analysis using an internal standard.

Toxicological Profile of 2-Chloroanthracene
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While 2-Chloroanthracene-¹³C₆ is used in controlled laboratory settings, the toxicological

properties of its unlabeled counterpart are of significant environmental and health concern.

Chlorinated PAHs (Cl-PAHs) can be formed as byproducts of water disinfection and

combustion processes.[12]

Genotoxicity and Metabolic Activation
Like many PAHs, the toxicity of 2-chloroanthracene is linked to its metabolic activation into

reactive intermediates that can bind to cellular macromolecules, including DNA. Studies have

shown that some chlorinated PAHs can exhibit greater mutagenicity and dioxin-like toxicity than

their parent compounds.[12][13] The presence of the chlorine atom can influence the metabolic

pathways and the reactivity of the resulting metabolites.

The general pathway for PAH-induced genotoxicity involves:

Metabolic Activation: The parent PAH is metabolized by cytochrome P450 enzymes to form

epoxides. These are further converted by epoxide hydrolase to dihydrodiols. A second

epoxidation step can then generate highly reactive diol epoxides.

DNA Adduct Formation: These electrophilic diol epoxides can covalently bind to nucleophilic

sites on DNA bases (primarily guanine and adenine), forming bulky DNA adducts.[14][15][16]

[17][18]

Mutagenesis and Carcinogenesis: If not repaired by the cell's DNA repair machinery, these

adducts can lead to mutations during DNA replication, which can initiate the process of

carcinogenesis.
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Caption: Metabolic activation and genotoxicity pathway of 2-Chloroanthracene.
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Conclusion
2-Chloroanthracene-¹³C₆ serves as an indispensable tool for the accurate quantification of

PAHs in various matrices. Its use in isotope dilution mass spectrometry methods provides high

precision and accuracy by correcting for sample loss during preparation and analysis.

Understanding the properties and analytical applications of this labeled compound, as well as

the toxicological significance of its unlabeled parent, is crucial for researchers in environmental

science, toxicology, and drug development. The provided protocols and pathways offer a

foundational guide for the effective use and understanding of 2-Chloroanthracene-¹³C₆ in

scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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